(3S*,4R*)-1-(pyrazolo[1,5-a]pyridin-3-ylcarbonyl)-4-pyridin-3-ylpyrrolidine-3-carboxylic acid

• IUPAC Name: (3S,4R)-1-(pyrazolo[1,5-a]pyridine-3-carbonyl)-4-pyridin-3-ylpyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C18H16N4O3/c23-17(13-9-20-22-7-2-1-5-16(13)22)21-10-14(15(11-21)18(24)25)12-4-3-6-19-8-12/h1-9,14-15H,10-11H2,(H,24,25)/t14-,15+/m0/s1
• InChI Key: AHHBCNMURNNENL-LSDHHAIUSA-N
• Canonical SMILES: C1C(C(CN1C(=O)C2=C3C=CC=CN3N=C2)C(=O)O)C4=CN=CC=C4
• Isomeric SMILES: C1[C@H]([C@@H](CN1C(=O)C2=C3C=CC=CN3N=C2)C(=O)O)C4=CN=CC=C4
• Molecular Formula: C18H16N4O3
• Molecular Weight: 336.3 g/mol

Description

This compound belongs to a class of heterocyclic compounds with potential applications in various fields. It exhibits interesting chemical and physical properties due to its unique molecular structure.

Synthesis Analysis

The synthesis of similar compounds involves complex ring opening and closure reactions. For instance, Halim & Ibrahim (2022) describe the synthesis of a novel compound through ring opening followed by ring closure reactions, utilizing the Becke3–Lee–Yang–Parr (B3LYP) and Coulomb Attenuating Method (CAM-B3LYP) at the DFT level of theory for chemical calculations (Halim & Ibrahim, 2022).

Molecular Structure Analysis

The molecular structure of similar compounds is often established based on elemental analysis and spectral data. Theoretical electronic absorption spectra are obtained to indicate the molecular structure, as detailed by Halim & Ibrahim (2022) (Halim & Ibrahim, 2022).

Chemical Reactions and Properties

Chemical reactions involving these compounds can be quite diverse. For example, Yıldırım et al. (2005) describe the functionalization reactions of similar compounds, indicating various possible reactions and products (Yıldırım, Kandemirli, & Demir, 2005).

Physical Properties Analysis

The physical properties of these compounds, such as their thermodynamic properties, are often determined through theoretical calculations. For example, Halim & Ibrahim (2022) discuss the computation of total energy and thermodynamic parameters to confirm the stability of a synthesized structure (Halim & Ibrahim, 2022).

Chemical Properties Analysis

The chemical properties, like reactivity and stability, are explored using various computational methods. For instance, Halim & Ibrahim (2022) utilized Natural Bond Orbital analysis to investigate hyper conjugative interactions and other chemical properties (Halim & Ibrahim, 2022).

Scientific Research Applications

Library of Fused Pyridine-4-Carboxylic Acids

This compound is part of a study on fused pyridine-4-carboxylic acids, which includes pyrazolo[3,4-b]pyridines and other derivatives. These compounds were synthesized through a Combes-type reaction and showed potential for combinatorial transformations, including amide coupling and esterification, indicating their versatility in chemical synthesis and potential applications in various fields of chemistry (Volochnyuk et al., 2010).

Functionalization Reactions

Another study explored the functionalization reactions of similar compounds with 2,3-diaminopyridine. This research aimed to understand the mechanisms of these reactions and their outcomes, which could be significant for developing new chemical entities with potential applications in drug development and material science (İ. Yıldırım, F. Kandemirli, & E. Demir, 2005).

Coordination Polymers

The compound was also involved in the creation of coordination polymers with transition metals. These polymers, synthesized under solvothermal conditions, exhibited different structural types and could have implications in the field of materials science, particularly in the development of novel materials with unique properties (Hong Zhao et al., 2014).

Quantum-Chemical Calculations

Research has also been conducted on quantum-chemical calculations of derivatives of this compound. This study aimed to understand the molecular structures and reaction mechanisms, which are crucial for the design of new compounds with specific properties for use in various scientific applications (İ. Yıldırım et al., 2005).

Potential Anticancer Agents

Organometallic complexes involving similar pyrazole-carboxylate type ligands have been synthesized and evaluated for their potential as anticancer agents. These studies are critical in the field of medicinal chemistry, particularly in the search for new therapeutic agents (I. Stepanenko et al., 2011).